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Compound of Interest

Compound Name: 3-Methyl-2-nitrophenylacetic acid

CAS No.: 18710-86-6

Cat. No.: B178851

Get Quote

CAS Number: 18710-86-6

This document provides a comprehensive technical overview of 3-Methyl-2-nitrophenylacetic
acid and its closely related isomers. It is intended for researchers, scientists, and professionals

in the field of drug development and organic synthesis. This guide details the physicochemical

properties, an explicit experimental protocol for the synthesis of a key isomer, and a workflow

diagram for this synthetic route.

Physicochemical Properties
3-Methyl-2-nitrophenylacetic acid is an organic compound with the molecular formula

C₉H₉NO₄.[1] Due to the close structural similarity and common interchangeability in naming

conventions, data for the isomer 2-Methyl-3-nitrophenylacetic acid is also provided for

comparative purposes.

Table 1: Compound Identification and General Properties
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Property Value Source

IUPAC Name
2-(3-methyl-2-
nitrophenyl)acetic acid

PubChem[1]

CAS Number 18710-86-6 PubChem[1]

Molecular Formula C₉H₉NO₄ PubChem[1]

Molecular Weight 195.17 g/mol PubChem[1]

Canonical SMILES
CC1=C(C(=CC=C1)CC(=O)O)

N(=O)=O
PubChem[1]

| InChI Key | MFWFLUXZQHVVHO-UHFFFAOYSA-N | PubChem[1] |

Table 2: Computed Physicochemical Data for 3-Methyl-2-nitrophenylacetic acid (CAS 18710-

86-6)

Property Value Source

XLogP3 1.6 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
4 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Topological Polar Surface Area 83.1 Å² PubChem[1]

Heavy Atom Count 14 PubChem[1]

| Formal Charge | 0 | PubChem[1] |

Table 3: Experimental Data for Isomer: 2-Methyl-3-nitrophenylacetic acid (CAS 23876-15-5)
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Property Value Source

Physical Form Powder / Solid Sigma-Aldrich[2]

Melting Point 132-136 °C
Sigma-Aldrich, Fisher

Scientific[2][3]

Assay Purity 97% Sigma-Aldrich[2]

| Solubility | Soluble in water | CN101486654A[4] |

Experimental Protocol: Synthesis of 2-Methyl-3-
nitrophenylacetic Acid
The following protocol describes the synthesis of 2-Methyl-3-nitrophenylacetic acid via the

nitration of 2-methylphenylacetic acid. This method is adapted from patent literature, which

details a process with yields of approximately 60-61%.[4][5]

Materials and Equipment:

Reaction flask equipped with a thermometer, mechanical stirrer, and dropping funnel

2-methylphenylacetic acid

Acetic anhydride

Dichloromethane (CH₂Cl₂)

98% Concentrated nitric acid (HNO₃)

Ice bath

Filtration apparatus

Procedure:

To a reaction flask equipped with a thermometer and stirrer, add 20g (0.133 mol) of 2-

methylphenylacetic acid, 15g (0.147 mol) of acetic anhydride, and 20mL of dichloromethane.
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[4][5]

While stirring, cool the mixture to 0°C using an ice bath.[4][5]

Begin the dropwise addition of 13.4g (0.212 mol) of 98% concentrated nitric acid. Maintain

the reaction temperature between 0°C and 5°C throughout the addition.[4]

After the complete addition of nitric acid, continue to stir the reaction mixture at a

temperature of 0°C to 5°C for an additional 2 hours.[4]

Upon completion of the reaction period, the resulting solid product is collected by filtration.[4]

The collected solid is 2-methyl-3-nitrophenylacetic acid. The reported yield for this procedure

is 15.96g (61.4%).[4]

Structural Identification:

IR (KBr, cm⁻¹): 1718 (C=O in COOH), 1524 (asymmetric NO₂ stretch), 1333 (symmetric NO₂

stretch).[4]

¹H NMR (500MHz, DMSO-d₆): δ 2.28 (3H, s, CH₃), 3.79 (2H, s, CH₂), 7.37–7.40 (1H, t),

7.54–7.55 (1H, d), 7.73–7.74 (1H, d), 12.56 (1H, s, COOH).[4]

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 2-Methyl-3-nitrophenylacetic

acid as described in the protocol above.
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Synthesis Workflow for 2-Methyl-3-nitrophenylacetic Acid

1. Reagent Mixing
- 2-methylphenylacetic acid

- Acetic anhydride
- Dichloromethane

2. Cooling
Cool mixture to 0°C

in an ice bath

Stirring

3. Nitration
Dropwise addition of 98% HNO₃

(Maintain Temp: 0-5°C)

4. Reaction
Stir for 2 hours

at 0-5°C

5. Product Isolation
Filter the reaction mixture
to collect the solid product

Final Product
2-Methyl-3-nitrophenylacetic acid

Yield: ~61%

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Methyl-3-nitrophenylacetic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b178851/docs?utm_src=pdf-body-img#a-technical-guide-to-3-methyl-2-nitrophenylacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications and Further Research
Nitrophenylacetic acids are valuable intermediates in organic synthesis. For instance, 2-

nitrophenylacetic acid is utilized as a precursor for forming heterocycles in total synthesis and

can act as a protecting group for alcohols.[6] The isomer 2-Methyl-3-nitrophenylacetic acid is a

key intermediate in the synthesis of Ropinirole hydrochloride, a dopamine agonist used in the

treatment of Parkinson's disease.[4] The specific biological activities or synthetic applications of

3-Methyl-2-nitrophenylacetic acid itself are less documented in public literature, presenting

an opportunity for further scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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